Cas no 2137805-28-6 ({5-oxaspiro3.4octan-6-yl}methanesulfonamide)

• Product Name: {5-oxaspiro3.4octan-6-yl}methanesulfonamide
• CAS No: 2137805-28-6
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 6296005
• PubChem ID: 165485815
• Update Time: 2025-06-03

{5-oxaspiro3.4octan-6-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {5-oxaspiro3.4octan-6-yl}methanesulfonamide
• 2137805-28-6
• {5-oxaspiro[3.4]octan-6-yl}methanesulfonamide
• EN300-1120878

• Inchi： 1S/C8H15NO3S/c9-13(10,11)6-7-2-5-8(12-7)3-1-4-8/h7H,1-6H2,(H2,9,10,11)
• InChI Key： FMFRYQYYMQEEES-UHFFFAOYSA-N
• SMILES： S(CC1CCC2(CCC2)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on {5-oxaspiro3.4octan-6-yl}methanesulfonamide

Research Brief on {5-oxaspiro3.4octan-6-yl}methanesulfonamide (CAS: 2137805-28-6): Recent Advances and Applications

In recent years, {5-oxaspiro3.4octan-6-yl}methanesulfonamide (CAS: 2137805-28-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This spirocyclic sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug discovery. The unique structural features of this compound, including its spirocyclic core and sulfonamide moiety, contribute to its diverse biological activities and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of {5-oxaspiro3.4octan-6-yl}methanesulfonamide derivatives as potential inhibitors of carbonic anhydrase isoforms. The researchers employed a rational drug design approach, modifying the sulfonamide group to enhance selectivity and potency. Their results demonstrated that certain derivatives exhibited nanomolar inhibitory activity against tumor-associated carbonic anhydrase IX and XII, suggesting potential applications in cancer therapy. The lead compound from this series showed improved pharmacokinetic properties compared to existing sulfonamide-based inhibitors.

Another significant development comes from a 2024 Nature Chemical Biology publication that investigated the role of {5-oxaspiro3.4octan-6-yl}methanesulfonamide in protein-protein interaction modulation. The study revealed that this compound can effectively disrupt specific protein complexes involved in inflammatory pathways, opening new avenues for the development of anti-inflammatory therapeutics. The researchers utilized cryo-EM and X-ray crystallography to elucidate the binding mode of the compound, providing valuable structural insights for further optimization.

In the field of antimicrobial research, a 2023 study in ACS Infectious Diseases reported the antibacterial activity of {5-oxaspiro3.4octan-6-yl}methanesulfonamide derivatives against drug-resistant Gram-positive pathogens. The compounds demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity to mammalian cells. Structure-activity relationship studies identified key modifications that enhanced both potency and metabolic stability, addressing previous limitations of sulfonamide-based antibiotics.

The pharmaceutical industry has also shown growing interest in this compound, with several patent applications filed in 2023-2024 covering novel synthetic routes and formulations of {5-oxaspiro3.4octan-6-yl}methanesulfonamide. These patents highlight improved scalability of synthesis and enhanced bioavailability through novel salt forms and prodrug approaches. One particularly notable application is in the development of long-acting injectable formulations for chronic conditions, leveraging the compound's favorable physicochemical properties.

Despite these promising developments, challenges remain in the clinical translation of {5-oxaspiro3.4octan-6-yl}methanesulfonamide-based therapeutics. Current research efforts are focused on addressing issues related to selectivity, metabolic stability, and potential off-target effects. Recent advances in computational chemistry and AI-assisted drug design are being employed to optimize the compound's properties, as evidenced by several preprint publications in early 2024.

Looking forward, the versatility of {5-oxaspiro3.4octan-6-yl}methanesulfonamide as a chemical scaffold suggests it will continue to be an important focus of research across multiple therapeutic areas. Ongoing clinical trials (as of Q2 2024) are evaluating its derivatives in oncology and inflammatory diseases, with preliminary results expected later this year. The compound's unique combination of synthetic accessibility and biological activity positions it as a valuable tool for both academic research and pharmaceutical development in the coming years.